2-Ethoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-ethoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C7H6F3NO3S/c1-2-14-6-11-4(7(8,9)10)3(15-6)5(12)13/h2H2,1H3,(H,12,13)
• InChI Key: KSDCEAAVFJOFHJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=C(S1)C(=O)O)C(F)(F)F
• Molecular Formula: C7H6F3NO3S
• Molecular Weight: 241.19 g/mol

Description

2-Ethoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (ETTTCA) is a carboxylic acid with a trifluoromethyl group on the 4-position of the thiazole ring. It is a versatile compound with numerous applications in organic synthesis and pharmaceuticals.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that 2-Ethoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid and related compounds can be used in the synthesis of various heterocyclic compounds. For instance, ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate, a related compound, has been utilized as a precursor for ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs, demonstrating its versatility in creating diverse heterocyclic structures (Boy & Guernon, 2005).

Preparation of Trifluoromethyl-Substituted Compounds

The compound has also been used in the preparation of trifluoromethyl-substituted thiophenes, furans, pyrrols, and piperazines, highlighting its role as a valuable building block in synthetic chemistry. For example, 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO) has been used for creating trifluoromethyl-substituted heteroarenes, demonstrating the compound's utility in complex synthetic processes (Sommer et al., 2017).

Development of Novel Fungicides

Additionally, the compound has been involved in the synthesis of novel fungicides. For instance, 2-chloro-4,4,4-trifluoroacetoacetate, a related compound, has been used in the synthesis of 2-methyl-4-(trifluoromethyl)-thiazole-5-carboxylic acid, which is a key intermediate in the production of new fungicides (Liu, 2012).

Applications in X-Ray Crystallography

The synthesis and structural analysis of compounds similar to this compound have also been reported, where X-ray crystallography plays a crucial role in determining their molecular structure. For example, the synthesis of 2-amino-4-(methoxymethyl)-thiazole-5-carboxylic acid Me ester and its structural analysis through crystallography illustrate the importance of these compounds in advanced material science (Kennedy et al., 1999).